Cas no 22904-40-1 (Ethylenediaminetetraacetic acid disodium lead salt hydrate)

• Product Name: Ethylenediaminetetraacetic acid disodium lead salt hydrate
• CAS No: 22904-40-1
• MF: C₁₀H₁₂N₂Na₂O₈Pb
• MW: 541.390421867371
• CID: 259979
• PubChem ID: 87569401
• Update Time: 2025-06-30

Ethylenediaminetetraacetic acid disodium lead salt hydrate Chemical and Physical Properties

Names and Identifiers

• Ethylenediaminetetraacetic Acid Lead(II) Disodium Salt Hydrate
• ETHYLENEDIAMINETETRAACETIC ACID DISODIUM LEAD SALT
• Ethylenediaminetetraacetic Acid Disodium Lead Salt Hydrate
• EDTA DISODIUM LEAD SALT
• EDTA.Na2Pb
• Ethylenediamine-N,N,N',N'-tetraacetic acid disodium-lea
• leaddisodiumedta
• leaddisodiumethylenedinitrilotetraacetate
• Lead(II) Disodium Ethylenediaminetetraacetate Hydrate
• XAA90440
• E0093
• Lead(II) Disodium Ethylenediaminetetraacetate
• 22904-40-1
• Lead(II)disodium2,2',2'',2'''-(ethane-1,2-diylbis(azanetriyl))tetraacetate
• disodium;2-[2-[bis(carboxylatomethyl)amino]ethyl-(carboxylatomethyl)amino]acetate;lead(2+)
• Lead(II) disodium 2,2',2'',2'''-(ethane-1,2-diylbis(azanetriyl))tetraacetate
• Ethylenediaminetetraacetic Acid Lead(II) Disodium Salt
• ?(2)-lead(2+) disodium ion(4-) edta
• BIYQFSIBOJWRMG-UHFFFAOYSA-J
• Ethylenediaminetetraacetic acid disodium lead salt hydrate

• MDL： MFCD00148921
• Inchi： 1S/C10H16N2O8.2Na.Pb/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20;;;/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20);;;/q;2*+1;+2/p-4
• InChI Key： BIYQFSIBOJWRMG-UHFFFAOYSA-J
• SMILES： [Pb+2].[Na+].[Na+].[O-]C(CN(CC(=O)[O-])CCN(CC(=O)[O-])CC(=O)[O-])=O

Computed Properties

• Exact Mass: 542.01600
• Monoisotopic Mass: 542.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 293
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 168

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Boiling Point: 614.2°Cat760mmHg
• Flash Point: 325.2°C
• PSA: 167.00000
• LogP: -7.79080

Ethylenediaminetetraacetic acid disodium lead salt hydrate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：dangerous
• Hazard Statement： H301+H331-H360-H410
• Warning Statement： P201-P202-P261-P264-P270-P271-P273-P280-P301+P310+P330-P304+P340+P311-P308+P313-P391-P403+P233-P405-P501
• Hazardous Material transportation number：2291
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• RTECS：AH4320000
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethylenediaminetetraacetic acid disodium lead salt hydrate

Ethylenediaminetetraacetic Acid Disodium Lead Salt Hydrate: A Comprehensive Overview

Ethylenediaminetetraacetic acid disodium lead salt hydrate, commonly referred to by its CAS number 22904-40-1, is a chemical compound with significant applications in various industrial and scientific fields. This compound is a derivative of ethylenediaminetetraacetic acid (EDTA), a well-known chelating agent. The disodium lead salt form of EDTA is particularly valued for its ability to coordinate with metal ions, making it a versatile tool in processes such as water treatment, pharmaceuticals, and analytical chemistry.

The molecular structure of Ethylenediaminetetraacetic acid disodium lead salt hydrate consists of a complex arrangement of amino and carboxylic groups. The EDTA backbone provides multiple binding sites for metal ions, while the disodium lead salt modification enhances its stability and solubility in aqueous solutions. Recent studies have highlighted the importance of understanding the stereochemistry and coordination geometry of this compound to optimize its performance in industrial applications.

One of the most notable applications of Ethylenediaminetetraacetic acid disodium lead salt hydrate is in water treatment systems. By effectively removing heavy metal ions such as lead and calcium, this compound plays a critical role in ensuring the safety and quality of drinking water. Researchers have explored its efficiency under varying pH conditions and temperatures, providing valuable insights into its operational limits and potential improvements.

In the pharmaceutical industry, Ethylenediaminetetraacetic acid disodium lead salt hydrate is utilized as a stabilizer and preservative in various drug formulations. Its ability to chelate metal ions prevents oxidation and degradation of active pharmaceutical ingredients, thereby extending the shelf life of medications. Recent advancements in drug delivery systems have further explored its potential as a carrier for targeted drug release.

The environmental impact of Ethylenediaminetetraacetic acid disodium lead salt hydrate has also been a subject of interest in recent studies. While it is generally considered non-toxic at recommended usage levels, researchers are investigating its biodegradation pathways and long-term effects on aquatic ecosystems. Understanding these factors is crucial for ensuring sustainable use in industrial processes.

From an analytical chemistry perspective, Ethylenediaminetetraacetic acid disodium lead salt hydrate serves as an essential reagent in titration methods for determining metal ion concentrations. Its high selectivity and sensitivity make it indispensable in quality control processes across industries. Innovations in analytical techniques continue to leverage its properties for more precise and efficient measurements.

In conclusion, Ethylenediaminetetraacetic acid disodium lead salt hydrate (CAS No. 22904-40-1) stands out as a multifaceted compound with wide-ranging applications. Its role as a chelating agent, stabilizer, and analytical reagent underscores its importance in modern science and industry. As research progresses, new insights into its properties and potential uses are expected to further enhance its utility across diverse fields.